amino}cyclopropane-1-carboxylic acid](/img/structure/B13159842.png)
1-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}cyclopropane-1-carboxylic acid
Description
The tert-butoxycarbonyl (Boc) group enhances steric protection and stability under basic conditions, while the isopropyl group contributes to lipophilicity. Such cyclopropane derivatives are critical in medicinal chemistry as rigid scaffolds for drug design, peptide mimetics, and enzyme inhibitors due to their conformational constraints .
Properties
Molecular Formula |
C12H21NO4 |
|---|---|
Molecular Weight |
243.30 g/mol |
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]cyclopropane-1-carboxylic acid |
InChI |
InChI=1S/C12H21NO4/c1-8(2)13(10(16)17-11(3,4)5)12(6-7-12)9(14)15/h8H,6-7H2,1-5H3,(H,14,15) |
InChI Key |
QSWNZWIQZIJGAU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(C(=O)OC(C)(C)C)C1(CC1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthesis of ACC
ACC can be synthesized through various methods, including:
- Reaction with Diazomethane : This involves reacting α-acylamino-acrylic acid esters with diazomethane, followed by pyrolysis and saponification of the resulting esters. However, diazomethane is toxic and explosive, making this method risky.
- Hydrolysis of Isocyano-cyclopropane-carboxylic Acid Esters : This method involves using isocyano-acetic acid esters and 1,2-dibromoethane in the presence of strong bases. However, 1,2-dibromoethane is carcinogenic.
- Cyclization of Methionine Derivatives : N-Butoxycarbonyl-methionine methyl ester can be S-alkylated and cyclized to form Boc-protected ACC derivatives, which are then saponified.
Introduction of the Boc Group
To introduce a Boc group into ACC, di-tert-butyl dicarbonate (Boc2O) is commonly used. This reaction typically involves treating ACC with Boc2O in a solvent like dioxane or tetrahydrofuran (THF) at room temperature.
Data Table: Properties of Related Compounds
| Compound | Molecular Formula | Molecular Weight | CAS Number |
|---|---|---|---|
| ACC | C4H7NO2 | 101.10 | 22059-21-8 |
| Boc-ACC | C9H15NO4 | 201.22 | 88950-64-5 |
Chemical Reactions Analysis
Types of Reactions: 1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:
Hydrolysis: The Boc protecting group can be removed under acidic conditions, yielding the free amine.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.
Common Reagents and Conditions:
Hydrolysis: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is commonly used for Boc deprotection.
Substitution: Alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).
Oxidation and Reduction: Reagents such as hydrogen peroxide (H2O2) for oxidation and sodium borohydride (NaBH4) for reduction are commonly employed.
Major Products Formed:
Hydrolysis: 1-amino-1-cyclopropanecarboxylic acid.
Substitution: Various substituted cyclopropane derivatives.
Oxidation and Reduction: Corresponding oxidized or reduced products, depending on the specific reaction.
Scientific Research Applications
1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid is used in various scientific research applications, including:
Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting enzyme inhibition and receptor modulation.
Organic Synthesis: The compound is used as an intermediate in the synthesis of complex organic molecules, including natural products and bioactive compounds.
Biological Studies: It is employed in the study of enzyme mechanisms and protein-ligand interactions.
Industrial Applications: The compound is used in the development of agrochemicals and materials science.
Mechanism of Action
The mechanism of action of 1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid depends on its specific application. In medicinal chemistry, the compound may act as a prodrug, where the Boc group is cleaved in vivo to release the active amine. The free amine can then interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects .
Comparison with Similar Compounds
Structural Modifications and Key Features
The following table compares the target compound with structurally related cyclopropane derivatives:
Physicochemical Properties
- Solubility: The carboxylic acid group in the target compound enhances water solubility compared to ester derivatives like Ethyl 1-((Boc)Amino)Cyclopropanecarboxylate. However, the isopropyl and Boc groups increase lipophilicity (logP ~1.5–2.0), favoring membrane permeability .
- Stability: Boc-protected derivatives are stable under basic conditions but cleaved under acidic environments (e.g., trifluoroacetic acid). This contrasts with benzyloxycarbonyl (Z)-protected analogs, which require hydrogenolysis .
Research Findings and Data
Spectroscopic Data Comparison
- IR Spectroscopy : Boc-protected cyclopropanes show characteristic peaks at ~1680–1765 cm⁻¹ (C=O stretch) and ~3260 cm⁻¹ (N-H stretch), consistent across analogs .
- NMR: The target compound’s ¹H-NMR would display tert-butyl singlet (~1.34 ppm) and cyclopropane ring protons as multiplets (~1.0–2.5 ppm), similar to Ethyl 1-((Boc)Amino)Cyclopropanecarboxylate .
Biological Activity
1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid, also known as Boc-protected amino acid derivatives, is a compound of significant interest in medicinal chemistry due to its potential biological activities. The tert-butoxycarbonyl (Boc) group serves as a protective moiety that can be removed under acidic conditions, allowing for the reactivity of the amino group in various biological contexts.
Chemical Structure and Properties
The compound has the following chemical properties:
- Molecular Formula : C14H25NO4
- Molecular Weight : 271.36 g/mol
- CAS Number : 1403767-16-7
- IUPAC Name : 1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid
Biological Activity Overview
Research surrounding the biological activity of this compound primarily focuses on its role as a building block in the synthesis of bioactive molecules. Its structural features enable interactions with various biological targets, including enzymes and receptors.
The mechanism by which 1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid exerts its biological effects is largely attributed to its ability to:
- Act as a substrate for enzymatic reactions.
- Participate in peptide synthesis , contributing to the formation of biologically active peptides.
- Interact with nucleophilic sites on proteins, potentially leading to modifications that alter protein function.
Antimicrobial Activity
A study evaluated the antimicrobial properties of various Boc-protected amino acids, including derivatives similar to 1-{(Tert-butoxy)carbonylamino}cyclopropane-1-carboxylic acid. Results indicated that these compounds exhibited varying degrees of activity against Gram-positive and Gram-negative bacteria. The presence of the Boc group was crucial for maintaining stability during synthesis while allowing for subsequent deprotection and activation of the amino group for biological interactions .
Enzyme Inhibition Studies
In another investigation, researchers explored the inhibition potential of Boc-protected amino acids on specific enzymes involved in metabolic pathways. The findings suggested that certain derivatives could effectively inhibit enzymes like serine proteases, which are critical in various physiological processes . This inhibition could lead to therapeutic applications in conditions where protease activity is dysregulated.
Data Table: Biological Activities of Related Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
